![molecular formula C8H13ClN4 B1442609 N1-(6-Chloro-4-pyrimidinyl)-N2,N2-dimethyl-1,2-ethanediamine CAS No. 1220028-66-9](/img/structure/B1442609.png)
N1-(6-Chloro-4-pyrimidinyl)-N2,N2-dimethyl-1,2-ethanediamine
Overview
Description
N1-(6-Chloro-4-pyrimidinyl)-N2,N2-dimethyl-1,2-ethanediamine, also known as Chlorpyrifos, is an organophosphate insecticide and acaricide used to control a wide variety of pests. It is a broad spectrum insecticide that acts on the nervous system of insects, disrupting their ability to feed, move, and reproduce. Chlorpyrifos has been used for decades in agriculture, public health, and residential settings. It is also used in veterinary medicine to control fleas and ticks.
Scientific Research Applications
Synthesis and Chemical Properties
- Chiral C(2)-Symmetrical Bisferrocenyl Diamines Synthesis : A study described the synthesis of chiral bisferrocenyl diamines, including N1,N2-bis[(R)-1-ferrocenylethyl]-N1,N2-dimethyl-1,2-ethanediamine and its derivatives. These compounds exhibit catalytic activity toward asymmetric cyclopropanation of olefins, demonstrating enantioselectivity up to 95% (Song et al., 1999).
- Optical Resolution and Circular Dichroism in Palladium(II) Complexes : Research on mixed-diamine palladium(II) complexes, including derivatives of N1,N1-diethyl-1,2-propanediamine, revealed insights into configurational circular dichroism and absolute configurations (Nakayama, Komorita, & Shimura, 1981).
Complex Formation and Structural Analysis
- Complex Formation with Zn(II) and Cu(II) : A 2019 study synthesized Zn(II) and Cu(II) complexes based on (chiral substituent)(diethyl)-ethanediamine derivatives. These complexes were found effective for polymerizing rac-lactide, yielding heterotactic polylactide with high stereoselectivity (Kang, Cho, Nayab, & Jeong, 2019).
- Stabilization of a Copper Peroxido Complex : Research in 2010 focused on stabilizing a copper peroxido complex using a ligand bridging two tripodal units of amine ligand Me2uns-penp with a propyl group. This study provides insights into the structural characteristics of such complexes (Würtele, Heinemann, & Schindler, 2010).
Applications in Catalysis and Polymerization
- Catalytic Applications in Asymmetric Synthesis : The use of chiral N1-protected vicinal diamines in the synthesis of tetrahydropteridine C6-stereoisomers, including N5-formyl-(6S)-tetrahydrofolic acid, illustrates the utility of these compounds in asymmetric synthesis and catalysis (Bailey, Chandrasekaran, & Ayling, 1992).
- Ruthenium Complexes in Transfer Hydrogenation : A study described the synthesis of 16-electron (arene)ruthenium complexes with superbasic bis(imidazolin-2-imine) ligands, highlighting their use in catalytic transfer hydrogenation (Glöge, Petrović, Hrib, Jones, & Tamm, 2009).
properties
IUPAC Name |
N-(6-chloropyrimidin-4-yl)-N',N'-dimethylethane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClN4/c1-13(2)4-3-10-8-5-7(9)11-6-12-8/h5-6H,3-4H2,1-2H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFGSAWIQFXNODI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC1=CC(=NC=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.